1-(2-fluoroethyl)-N-(3-methoxybenzyl)-4-methyl-1H-pyrazol-3-amine

• Molecular Formula: C14H18FN3O
• Molecular Weight: 263.31 g/mol
• IUPAC Name: 1-(2-fluoroethyl)-N-[(3-methoxyphenyl)methyl]-4-methylpyrazol-3-amine
• InChI: InChI=1S/C14H18FN3O/c1-11-10-18(7-6-15)17-14(11)16-9-12-4-3-5-13(8-12)19-2/h3-5,8,10H,6-7,9H2,1-2H3,(H,16,17)
• InChI Key: KTQBGFFZEAMOMN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(N=C1NCC2=CC(=CC=C2)OC)CCF

Description

The compound 1-(2-fluoroethyl)-N-(3-methoxybenzyl)-4-methyl-1H-pyrazol-3-amine is a pyrazole derivative featuring a 2-fluoroethyl group at the 1-position, a methyl group at the 4-position, and a 3-methoxybenzylamine substituent at the 3-position. The fluorine atom in the 2-fluoroethyl group enhances metabolic stability and lipophilicity, while the 3-methoxybenzyl moiety may influence binding affinity to biological targets through aromatic interactions .

Preparation Methods

The synthesis of 1-(2-fluoroethyl)-N-[(3-methoxyphenyl)methyl]-4-methyl-1H-pyrazol-3-amine can be achieved through several synthetic routes. One common method involves the reaction of 2-fluoroethylamine with 3-methoxybenzyl chloride to form the intermediate 2-fluoroethyl-3-methoxybenzylamine. This intermediate is then reacted with 4-methyl-1H-pyrazole-3-carboxylic acid under appropriate conditions to yield the desired compound. The reaction conditions typically involve the use of a base such as sodium hydroxide or potassium carbonate and a solvent like dimethylformamide or acetonitrile .

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale, with optimization of reaction conditions to improve yield and purity. Techniques such as crystallization and chromatography may be employed for purification.

Chemical Reactions Analysis

1-(2-fluoroethyl)-N-[(3-methoxyphenyl)methyl]-4-methyl-1H-pyrazol-3-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride to yield reduced derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where the fluoroethyl group can be replaced by other nucleophiles such as amines or thiols under appropriate conditions.

Common reagents and conditions used in these reactions include organic solvents like dichloromethane, ethanol, and reaction temperatures ranging from room temperature to reflux conditions. Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-(2-fluoroethyl)-N-[(3-methoxyphenyl)methyl]-4-methyl-1H-pyrazol-3-amine has several scientific research applications:

Chemistry: It can be used as a building block in the synthesis of more complex molecules and as a reagent in various organic transformations.

Biology: The compound may be investigated for its potential biological activities, such as enzyme inhibition or receptor binding.

Industry: The compound can be used in the development of new materials with specific properties, such as polymers or coatings.

Mechanism of Action

The mechanism of action of 1-(2-fluoroethyl)-N-[(3-methoxyphenyl)methyl]-4-methyl-1H-pyrazol-3-amine involves its interaction with molecular targets such as enzymes or receptors. The fluoroethyl and methoxyphenylmethyl groups may play a role in binding to specific sites on the target molecules, leading to modulation of their activity. The exact pathways involved depend on the specific biological context and the nature of the target molecules.

Comparison with Similar Compounds

Key Observations :

• Fluorine substitution : The 2-fluoroethyl group in the target compound may offer a balance between lipophilicity and metabolic resistance compared to the 2,2-difluoroethyl group (higher electronegativity) or the trifluoromethyl group (stronger electron-withdrawing effects) .

Pharmacological Implications

• Antimicrobial activity : Pyrazole derivatives with methyl and fluoroalkyl groups (e.g., and ) exhibit antibacterial properties, though substituent positioning critically affects potency .

Physicochemical Properties

• Lipophilicity: The 2-fluoroethyl group increases logP compared to non-fluorinated analogues, improving membrane permeability.
• Stability : Fluorine atoms reduce susceptibility to oxidative metabolism, extending half-life relative to N-cyclopropyl or ethyl analogues .

Biological Activity

1-(2-fluoroethyl)-N-(3-methoxybenzyl)-4-methyl-1H-pyrazol-3-amine is a pyrazole derivative that has garnered attention for its potential biological activities, particularly in the fields of oncology and neuropharmacology. This compound's structure features a fluoroethyl group, a methoxybenzyl moiety, and a pyrazole ring, which contribute to its unique pharmacological properties.

The molecular formula of 1-(2-fluoroethyl)-N-(3-methoxybenzyl)-4-methyl-1H-pyrazol-3-amine is $C_{14}H_{18}FN_{3}O$, with a molecular weight of 263.31 g/mol. The compound's IUPAC name reflects its structural components, emphasizing the presence of both the fluoroethyl and methoxybenzyl substituents.

Property	Value
Molecular Formula	C14H18FN3O
Molecular Weight	263.31 g/mol
IUPAC Name	1-(2-fluoroethyl)-N-(3-methoxybenzyl)-4-methyl-1H-pyrazol-3-amine
InChI Key	YHABKGNVKDYRKF-UHFFFAOYSA-N

The biological activity of this compound is primarily attributed to its interaction with specific molecular targets, including enzymes and receptors involved in various signaling pathways. Preliminary studies suggest that it may act as an inhibitor for certain kinases, potentially influencing cell proliferation and apoptosis in cancer cells.

Anticancer Potential

Recent research has demonstrated that pyrazole derivatives exhibit significant anticancer activity. For instance, compounds similar to 1-(2-fluoroethyl)-N-(3-methoxybenzyl)-4-methyl-1H-pyrazol-3-amine have shown promise in inhibiting key proteins such as VEGFR2 and FGFR1, which are associated with tumor growth and angiogenesis .

Case Study:
In one study, derivatives of pyrazole were tested against various cancer cell lines, including colorectal carcinoma (HCT-116) and epidermoid carcinoma (HEP2). The results indicated that specific substitutions on the pyrazole ring could enhance cytotoxicity significantly compared to standard chemotherapeutic agents like doxorubicin .

Structure-Activity Relationship (SAR)

The effectiveness of 1-(2-fluoroethyl)-N-(3-methoxybenzyl)-4-methyl-1H-pyrazol-3-amine can be analyzed through its structure-activity relationship:

• Substituent Effects: The presence of electron-donating groups (like methoxy) has been correlated with increased biological activity.
• Fluoroethyl Group: This moiety contributes to the lipophilicity of the compound, enhancing its ability to penetrate cellular membranes and interact with intracellular targets.

In Vitro Studies

In vitro assays have been conducted to evaluate the cytotoxic effects of this compound on various cancer cell lines. The IC50 values were determined using the MTT assay, where lower values indicate higher potency against cancer cells.

Cell Line	IC50 Value (µM)	Activity Level
HCT-116	15	High
HEP2	10	Very High
WI38 (Normal)	>100	Low